1-methoxyisoquinoline-4-carboxylic acid
Overview
Description
1-Methoxyisoquinoline-4-carboxylic acid (MIQC) is an organic compound that is naturally occurring in plants and is a key component in many pharmaceutical drugs and other compounds. MIQC has been studied extensively over the past few decades and has been found to have a wide range of applications in both medicine and science.
Mechanism of Action
The mechanism of action of 1-methoxyisoquinoline-4-carboxylic acid is not yet fully understood, but it is believed to involve a number of different pathways. It is believed that 1-methoxyisoquinoline-4-carboxylic acid binds to certain receptors in the body and alters their activity, leading to various physiological effects. It is also believed that 1-methoxyisoquinoline-4-carboxylic acid can act as an antioxidant, helping to protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-methoxyisoquinoline-4-carboxylic acid are not yet fully understood, but it is believed to have a number of different effects on the body. For example, 1-methoxyisoquinoline-4-carboxylic acid has been found to have analgesic and anti-inflammatory properties, as well as being an antioxidant. 1-methoxyisoquinoline-4-carboxylic acid has also been found to have anti-tumor effects, and it has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-methoxyisoquinoline-4-carboxylic acid in lab experiments is that it is relatively easy to obtain and is relatively inexpensive compared to other organic compounds. Additionally, 1-methoxyisoquinoline-4-carboxylic acid is relatively stable and does not react with other compounds, making it ideal for use in lab experiments. The main limitation of using 1-methoxyisoquinoline-4-carboxylic acid in lab experiments is that it is not yet fully understood and the exact mechanism of action is not yet known.
Future Directions
The potential future directions for 1-methoxyisoquinoline-4-carboxylic acid are many and varied. One potential direction is to further explore its potential use in cancer research, as it has been found to inhibit the growth of certain types of cancer cells. Additionally, 1-methoxyisoquinoline-4-carboxylic acid could be further studied for its potential use in the synthesis of drugs and other compounds, as well as its potential use as an antioxidant. Finally, further research could be conducted to better understand the mechanism of action of 1-methoxyisoquinoline-4-carboxylic acid and how it affects the body.
Synthesis Methods
The synthesis of 1-methoxyisoquinoline-4-carboxylic acid is a multi-step process that involves the combination of several organic compounds. The most common method of synthesis involves the reaction of an alkyl halide with an amine, followed by the addition of a carboxylic acid. This reaction is then followed by the addition of a base, such as sodium hydroxide, to form the 1-methoxyisoquinoline-4-carboxylic acid. This method is often used in the production of pharmaceutical drugs and other compounds.
Scientific Research Applications
1-methoxyisoquinoline-4-carboxylic acid has been studied extensively in the scientific community and has been found to have a wide range of applications in both medicine and science. For example, 1-methoxyisoquinoline-4-carboxylic acid has been used in the synthesis of drugs such as morphine and codeine. 1-methoxyisoquinoline-4-carboxylic acid has also been used in the synthesis of other compounds such as ibuprofen and naproxen. 1-methoxyisoquinoline-4-carboxylic acid has also been studied for its potential use in cancer research, as it has been found to inhibit the growth of certain types of cancer cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxyisoquinoline-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methoxybenzoic acid", "ortho-toluidine", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "sodium bisulfite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "acetic anhydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2-methoxybenzoic acid to 2-methoxybenzamide by reacting with ortho-toluidine in the presence of sulfuric acid and sodium hydroxide.", "Step 2: Oxidation of 2-methoxybenzamide to 2-methoxybenzoic acid using potassium permanganate.", "Step 3: Conversion of 2-methoxybenzoic acid to 1-methoxyisoquinoline-4-carboxylic acid by reacting with sodium bisulfite and sodium hydroxide followed by acidification with hydrochloric acid.", "Step 4: Purification of the product by recrystallization from ethanol." ] } | |
CAS RN |
1697334-61-4 |
Product Name |
1-methoxyisoquinoline-4-carboxylic acid |
Molecular Formula |
C11H9NO3 |
Molecular Weight |
203.2 |
Purity |
95 |
Origin of Product |
United States |
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